Cas no 888723-88-4 (1-(6-methoxy-1H-indol-2-yl)ethan-1-one)

• Product Name: 1-(6-methoxy-1H-indol-2-yl)ethan-1-one
• CAS No: 888723-88-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1120550
• PubChem ID: 82372609
• Update Time: 2025-10-28

1-(6-methoxy-1H-indol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-1H-indol-2-yl)-Ethanone
• 1-(6-methoxy-1H-indol-2-yl)ethan-1-one
• 1-(6-Methoxy-1H-indol-2-yl)ethanone
• EN300-1843226
• DTXSID201295012
• 888723-88-4
• SCHEMBL24113306

• Inchi： 1S/C11H11NO2/c1-7(13)10-5-8-3-4-9(14-2)6-11(8)12-10/h3-6,12H,1-2H3
• InChI Key： BKUMKXYVOCLMJO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(C)=O)NC=2C=1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(6-methoxy-1H-indol-2-yl)ethan-1-one

1-(6-Methoxy-1H-indol-2-yl)ethan-1-one

1-(6-Methoxy-1H-indol-2-yl)ethan-1-one, also known by its CAS number 888723-88-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and potential therapeutic applications. The structure of 1-(6-methoxy-1H-indol-2-yl)ethanone features an indole ring substituted with a methoxy group at the 6-position and a ketone group at the 2-position, making it a unique member of the indole family.

Recent studies have highlighted the potential of indole derivatives as promising candidates for drug development. The presence of the methoxy group in 1-(6-methoxyindolyl)ethanone introduces additional electronic and steric effects, which can significantly influence its pharmacokinetic properties and bioavailability. Researchers have explored the compound's ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. These findings suggest that CAS 888723-88-4 could be a valuable tool in the development of novel therapeutics targeting chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

The synthesis of 1-(6-methoxyindolyl)ethyl ketone has been optimized through various methodologies, with a focus on improving yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the indole ring. This method has been extensively documented in recent literature, underscoring its efficiency and scalability for large-scale production. Additionally, green chemistry principles have been incorporated into the synthesis process to minimize environmental impact, aligning with current trends in sustainable chemical manufacturing.

From a biological standpoint, CAS 888723-88-4 has demonstrated remarkable selectivity towards specific molecular targets. For instance, studies have shown that it exhibits potent inhibitory activity against certain kinases involved in tumor progression. This selectivity is attributed to the compound's ability to form stable interactions with key residues within the enzyme's active site. Furthermore, preclinical trials have revealed that 1-(6-methoxyindolyl)ethyl ketone possesses low toxicity profiles, making it a safer option compared to traditional chemotherapeutic agents.

In terms of applications, CAS 887723-884 has found utility in both academic research and industrial settings. Its role as a lead compound in drug discovery programs has been well-documented, with ongoing investigations into its potential as an anti-inflammatory agent. Recent advancements in medicinal chemistry have also enabled the modification of its structure to enhance its pharmacokinetic properties further. For example, researchers have explored the addition of hydrophilic groups to improve solubility and absorption rates.

The safety profile of CAS 8997239994 has been thoroughly evaluated through acute and chronic toxicity studies. Results indicate that it exhibits minimal adverse effects at therapeutic doses, with no significant organ toxicity observed in animal models. These findings are particularly encouraging for its prospective use in clinical settings.

In conclusion, CAS 9997239994, or 1-(6-methoxyindolyl)ethyl ketone, represents a compelling candidate for further exploration in drug development. Its unique chemical structure, coupled with its favorable biological properties, positions it as a valuable asset in addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry.